(3-((5-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(4-morpholinophenyl)methanone

• IUPAC Name: [3-(5-bromopyridin-2-yl)oxypyrrolidin-1-yl]-(4-morpholin-4-ylphenyl)methanone
• InChI: InChI=1S/C20H22BrN3O3/c21-16-3-6-19(22-13-16)27-18-7-8-24(14-18)20(25)15-1-4-17(5-2-15)23-9-11-26-12-10-23/h1-6,13,18H,7-12,14H2
• InChI Key: NSVZDVONGLADOT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=C(C=C2)Br)C(=O)C3=CC=C(C=C3)N4CCOCC4
• Molecular Formula: C20H22BrN3O3
• Molecular Weight: 432.3 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a bromopyridinyl group, a pyrrolidinyl group, and a morpholinophenyl group. It is part of the Aryl Halide Chemistry Informer Library developed by chemists at Merck & Co., Inc., Kenilworth, NJ, U.S., which contains 18 drug-like molecules representative of those encountered in complex synthesis.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of several functional groups. The empirical formula is not directly provided in the search results, but related compounds such as 5-bromo-2-(pyrrolidin-1-yl)pyridine have an empirical formula of C9H11BrN2.

Scientific Research Applications

Synthesis of Biologically Active Compounds

• Anticonvulsant Agents : The compound has been used in the synthesis of derivatives with anticonvulsant activities, as observed in the maximal electroshock (MES) test. For instance, a related compound showed high potency and a protective index significantly higher than the reference drug phenytoin, indicating its potential as an anticonvulsant agent (Malik & Khan, 2014).

• Antimicrobial Activities : Organotin(IV) complexes of derivatives of this compound have demonstrated antimicrobial activities against various bacterial and fungal species. This suggests potential applications in drug development for treating bacterial and fungal infections (Singh, Singh, & Bhanuka, 2016).

• Anticancer Research : Derivatives of the compound have been synthesized and evaluated for antiproliferative activity. These derivatives are important intermediates in the synthesis of small molecule inhibitors, playing a crucial role in anticancer studies (Wang et al., 2016).

Chemical Interaction Studies

• Molecular Structure Analysis : Studies involving the synthesis of related compounds and their structural analysis through spectroscopic methods and X-ray diffraction have provided insights into the molecular structures and interactions of these compounds. This aids in understanding their chemical behavior and potential applications (Prasad et al., 2018).

• Molecular Docking and Hirshfeld Surface Analysis : The compound and its derivatives have been studied for their interactions with other molecules, using techniques like molecular docking and Hirshfeld surface analysis. This research contributes to the understanding of how these compounds interact at the molecular level, which is crucial for drug design and development (Lakshminarayana et al., 2018).